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Compound of Interest

Compound Name: N-Hydroxybenzamide

Cat. No.: B056167 Get Quote

The proper disposal of N-Hydroxybenzamide is crucial for maintaining laboratory safety and

ensuring environmental protection. This guide provides a comprehensive, step-by-step

procedure for researchers, scientists, and drug development professionals to handle and

dispose of N-Hydroxybenzamide waste in compliance with general laboratory safety

standards.

Immediate Safety and Handling Precautions
Before beginning any disposal procedure, it is imperative to handle N-Hydroxybenzamide with

appropriate care. This compound is a combustible solid and can cause skin, eye, and

respiratory irritation.[1][2] When heated to decomposition, it may emit toxic fumes of nitrogen

oxides.[1][3]

Personal Protective Equipment (PPE) Required:

Eye Protection: Wear appropriate protective eyeglasses or chemical safety goggles.[1][4]

Hand Protection: Wear suitable protective gloves to prevent skin contact.[1]

Respiratory Protection: For operations that may generate dust, use a NIOSH/MSHA

approved respirator.[1][5] Work should be conducted in a well-ventilated area or a chemical

fume hood.[4]

Protective Clothing: Wear a lab coat or other protective clothing to minimize skin contact.[1]
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Key Data Summary for N-Hydroxybenzamide
The following table summarizes essential quantitative data for N-Hydroxybenzamide, also

known as Benzhydroxamic acid.

Property Value Source(s)

Molecular Formula C₇H₇NO₂ [6][7]

Molecular Weight 137.14 g/mol [8][9]

Appearance
Rhombic crystals or light beige

solid
[9][10]

Melting Point 126-130 °C [7][8]

Water Solubility
5 to 10 mg/mL at 23.7 °C (74.7

°F)
[3]

Storage Temperature 2-8°C (Refrigerated) [4][5][8]

Incompatibilities Strong oxidizing agents [1]

Hazard Class
Combustible Solid (Storage

Class 11)
[5]

Step-by-Step Disposal Protocol
The disposal of N-Hydroxybenzamide must be conducted as regulated hazardous waste. Do

not dispose of N-Hydroxybenzamide down the drain or in regular trash.[11][12][13] Laboratory

waste must be managed in a way that is safe, environmentally sound, and compliant with

federal, state, and local regulations.[14]

Step 1: Waste Identification and Segregation
Identify as Hazardous Waste: All unused N-Hydroxybenzamide and materials significantly

contaminated with it (e.g., absorbent paper from spills, grossly contaminated PPE) must be

treated as hazardous chemical waste.[14][15]

Segregate Solid Waste: Collect solid N-Hydroxybenzamide waste separately from liquid

waste.[16]
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Check for Incompatibility: Ensure that N-Hydroxybenzamide waste is not mixed with

incompatible materials, particularly strong oxidizing agents.[1][17] Store it separately from

acids, bases, and other reactive chemical waste streams.[17]

Step 2: Waste Container Selection and Labeling
Use Appropriate Containers: Collect solid N-Hydroxybenzamide waste in a clearly marked,

sealable container that is compatible with the chemical. Plastic containers are often preferred

for solid waste.[14][17] The container must be in good condition, with no cracks or

deterioration, and have a secure, leak-proof cap.[15][17]

Properly Label the Container: The waste container must be labeled clearly at all times. The

label should include:

The words "Hazardous Waste."

The full chemical name: "N-Hydroxybenzamide" or "Benzhydroxamic acid."

The specific hazards associated with the chemical (e.g., "Irritant," "Combustible Solid").

[16]

The date when waste was first added to the container.

Step 3: Storage in a Satellite Accumulation Area (SAA)
Designate an SAA: Store the sealed waste container in a designated Satellite Accumulation

Area (SAA), which must be at or near the point of generation.[14][17] Waste should not be

moved between different rooms for storage.[14]

Secondary Containment: Hazardous waste must be stored with secondary containment to

prevent spills from reaching drains.[15]

Keep Containers Closed: Waste containers must remain securely capped at all times, except

when adding waste.[15][17]

Monitor Accumulation Limits: Be aware of the maximum volume of hazardous waste allowed

in an SAA (typically up to 55 gallons).[14] Once a container is full, it must be removed from
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the SAA within three days.[17] Partially filled containers can remain in the SAA for up to one

year.[17]

Step 4: Arranging for Final Disposal
Contact Environmental Health & Safety (EHS): Do not transport hazardous waste yourself.

[15] Contact your institution's Environmental Health & Safety (EHS) office or equivalent

department to schedule a pickup for the hazardous waste.[14][15]

Follow Institutional Procedures: Adhere to your institution's specific procedures for waste

pickup requests and documentation.

Procedure for Small Spills
In the event of a small spill of solid N-Hydroxybenzamide:

Ensure Proper PPE: Wear the personal protective equipment detailed above.

Dampen the Material: Gently dampen the spilled solid with water to prevent dust from

becoming airborne.[3][10]

Collect the Spill: Transfer the dampened material into a suitable, labeled container for

hazardous waste disposal.[3][10]

Clean the Area: Use absorbent paper dampened with water to wipe up any remaining

material.[10] Wash the contaminated surface with a soap and water solution.[3][10]

Dispose of Contaminated Materials: Seal the contaminated absorbent paper and any

contaminated clothing in a vapor-tight plastic bag for disposal as hazardous waste.[3][10]

Disposal Workflow Visualization
The following diagram illustrates the decision-making and operational workflow for the proper

disposal of N-Hydroxybenzamide.
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Caption: Workflow for the proper disposal of N-Hydroxybenzamide waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b056167?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b056167?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

